Cas no 101531-22-0 (Ethanone, 1-[2-(2-bromoethyl)phenyl]-)

• Product Name: Ethanone, 1-[2-(2-bromoethyl)phenyl]-
• CAS No: 101531-22-0
• MF: C₁₀H₁₁BrO
• MW: 227.097742319107
• CID: 1129504
• PubChem ID: 13410253
• Update Time: 2025-04-20

Ethanone, 1-[2-(2-bromoethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[2-(2-bromoethyl)phenyl]-
• 1-[2-(2-bromoethyl)phenyl]ethanone
• SCHEMBL5696477
• 1-[2-(2-Bromoethyl)phenyl]ethan-1-one
• 101531-22-0
• 1-(2-(2-bromoethyl)phenyl)ethanone
• DTXSID70539892

• Inchi： 1S/C10H11BrO/c1-8(12)10-5-3-2-4-9(10)6-7-11/h2-5H,6-7H2,1H3
• InChI Key： OLPNXIWXCFQQRX-UHFFFAOYSA-N
• SMILES： BrCCC1C=CC=CC=1C(C)=O

Computed Properties

• Exact Mass: 225.99933
• Monoisotopic Mass: 225.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones